(1R)-1-phenylethane-1-sulfonamide
Overview
Description
Synthesis Analysis
This section would detail the methods used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts used .Molecular Structure Analysis
The molecular structure, including the arrangement of atoms and the types of bonds present, would be discussed. Techniques such as X-ray crystallography or NMR spectroscopy might be used to determine the structure .Chemical Reactions Analysis
This would involve a discussion of the chemical reactions the compound undergoes, including its reactivity and the conditions under which it reacts .Physical and Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, solubility, and reactivity would be detailed .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-phenylethane-1-sulfonamide involves the reaction of (1R)-1-phenylethylamine with sulfamic acid.", "Starting Materials": [ "(1R)-1-phenylethylamine", "Sulfamic acid", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate" ], "Reaction": [ "Dissolve (1R)-1-phenylethylamine in methanol", "Add sulfamic acid to the solution and stir for 1 hour at room temperature", "Add hydrochloric acid to the solution to adjust the pH to 1", "Stir the solution for 30 minutes", "Add sodium hydroxide to the solution to adjust the pH to 9", "Extract the solution with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Filter the solution and evaporate the solvent to obtain (1R)-1-phenylethane-1-sulfonamide as a white solid" ] } | |
CAS No. |
150850-07-0 |
Molecular Formula |
C8H11NO2S |
Molecular Weight |
185.25 g/mol |
IUPAC Name |
(1R)-1-phenylethanesulfonamide |
InChI |
InChI=1S/C8H11NO2S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)/t7-/m1/s1 |
InChI Key |
SPSQEKCXVRMSBW-SSDOTTSWSA-N |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)S(=O)(=O)N |
Canonical SMILES |
CC(C1=CC=CC=C1)S(=O)(=O)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
